1-Chloro-4-cyclopropoxy-7-fluoroisoquinoline

• CAS No.: 1409964-54-0
• Molecular Formula: C12H9ClFNO
• Molecular Weight: 237.66 g/mol
• IUPAC Name: 1-chloro-4-cyclopropyloxy-7-fluoroisoquinoline
• InChI: InChI=1S/C12H9ClFNO/c13-12-10-5-7(14)1-4-9(10)11(6-15-12)16-8-2-3-8/h1,4-6,8H,2-3H2
• InChI Key: ODKYNOHKQZEDRZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C3=C2C=CC(=C3)F)Cl

Description

1-Chloro-4-cyclopropoxy-7-fluoroisoquinoline is a useful research compound. Its molecular formula is C12H9ClFNO and its molecular weight is 237.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1-chloro-7-fluoroisoquinolin-4-ol (1 g, 5.06 mmol) in DMF (5 mL) was added Cs2CO3 (4.95 g, 15.18 mmol) followed by cyclopropyl bromide (1.2 mL, 15.18 mmol) at room temperature. The reaction vessel (Pressure tube) was sealed and heated at 145° C. for 18 h. The reaction mass was diluted with water and extracted with ethyl acetate. The organic layer was dried over anhydrous Na2SO4 and evaporated under reduced pressure to get crude compound. The crude compound was purified by silica gel chromatography to get desired compound (0.24 g, 20%) as a yellow solid.